Cas no 19329-61-4 (Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt)

Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt structure
19329-61-4 structure
Product Name:Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt
CAS No:19329-61-4
MF:C9H13NO3S
MW:215.269421339035
CID:226622
PubChem ID:4580072
Update Time:2025-04-19

Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt
    • 4-(trimethylazaniumyl)benzenesulfonate
    • 4-Trimethylammonio-benzolsulfonat
    • 4-Trimethylammonio-benzol-sulfonsaeure-(1)-betain
    • AC1NDQHD
    • NSC245489
    • p-Trimethylammoniumbenzenesulfonate zwitterion
    • tri-N-methyl-4-sulfo-anilinium betaine
    • Tri-N-methyl-4-sulfo-anilinium-betain
    • DTXSID80404481
    • NSC-245489
    • p-(trimethylammonio)benzene sulfonate
    • 19329-61-4
    • TrimethylsulfanilsA currencyure
    • Inchi: 1S/C9H13NO3S/c1-10(2,3)8-4-6-9(7-5-8)14(11,12)13/h4-7H,1-3H3
    • InChI Key: FPMDKWAHOKEBHA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](C)(C)C)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 215.06169
  • Monoisotopic Mass: 215.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • PSA: 57.2
  • LogP: 1.86820

Benzenaminium,N,N,N-trimethyl-4-sulfo-, inner salt Related Literature

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